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Compound of Interest

Compound Name: Anlotinib (hydrochloride)

Cat. No.: B10783339 Get Quote

Anlotinib is an oral tyrosine kinase inhibitor used in cancer therapy that targets multiple

signaling pathways involved in tumor growth and angiogenesis.[1][2] Due to its cytotoxic

potential, proper handling and disposal of Anlotinib hydrochloride are critical to ensure the

safety of laboratory personnel and prevent environmental contamination. Adherence to

established protocols and regulatory requirements is paramount for researchers, scientists, and

drug development professionals.

Personal Protective Equipment (PPE) and Handling
Precautions
When handling Anlotinib hydrochloride for disposal, it is essential to use appropriate Personal

Protective Equipment (PPE) to minimize exposure risks.

Gloves: Wear appropriate chemical-resistant gloves; double gloving is recommended.[3]

Eye Protection: Use safety glasses or chemical splash goggles.[4]

Lab Coat: A disposable or dedicated lab coat should be worn.[4]

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator or a self-contained breathing apparatus should be used.[4] Work should be

conducted in a chemical fume hood or other ventilated enclosure.[5]
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Hygiene: Wash hands thoroughly after handling.[4] Facilities should be equipped with an

eyewash station and a safety shower.[4]

Anlotinib Hydrochloride Disposal Overview
The disposal of Anlotinib hydrochloride must comply with all applicable local, state, and federal

regulations for hazardous and pharmaceutical waste.[4][6] It is classified as an antineoplastic

drug, and such waste must be segregated from other laboratory waste streams.[3]

Parameter Guideline Source

Waste Classification
Hazardous Chemical /

Antineoplastic Waste
[3][6]

Primary Disposal Method

Incineration via a licensed

professional waste disposal

service.

[7]

Sewage System Disposal
Prohibited. Do not allow the

product to enter drains.
[5][6][7]

Container Type

Dedicated, sealed, and clearly

labeled hazardous waste

container.

[3][7][8]

Regulatory Framework

Resource Conservation and

Recovery Act (RCRA) in the

U.S.

[3][6]

Standard Operating Protocol for Anlotinib
Hydrochloride Disposal
This protocol details the step-by-step procedure for the safe disposal of Anlotinib hydrochloride

and contaminated materials in a laboratory setting.

1.0 Objective To define the procedure for the safe collection, segregation, and disposal of

Anlotinib hydrochloride waste to ensure personnel safety and regulatory compliance.
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2.0 Scope This protocol applies to all solid and liquid waste containing Anlotinib hydrochloride,

as well as any materials contaminated with the compound.

3.0 Materials

Appropriate PPE (as detailed above)

Dedicated, labeled hazardous waste containers (for solid and liquid waste)

Hazardous waste labels

Tools for cleanup (e.g., absorbent material, scoops)

4.0 Procedure

4.1 Waste Segregation

Designate a specific Satellite Accumulation Area (SAA) within the laboratory for Anlotinib

waste.[3]

Do not mix Anlotinib waste with other waste streams, such as regular trash, biohazardous

waste (unless also contaminated with Anlotinib), or other chemical wastes.[3]

4.2 Solid Waste Disposal

Collect all disposable materials contaminated with Anlotinib hydrochloride, including gloves,

weighing papers, pipette tips, and lab coats, in a dedicated, clearly labeled hazardous waste

container.[8]

For bulk powder, carefully transfer the material into the waste container, avoiding the

generation of dust.[4]

Seal the container securely when not in use and once it is full.

4.3 Liquid Waste Disposal

Collect all solutions containing Anlotinib hydrochloride in a dedicated, sealed, and labeled

hazardous liquid waste container.[7][8]
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Do not pour any liquid Anlotinib waste down the drain.[6][7]

If necessary, use an inert absorbent material to manage small spills before placing them in

the solid waste container.[7]

4.4 "Empty" Container Disposal

Empty vials that previously contained Anlotinib hydrochloride should be triple-rinsed with a

suitable solvent.[8]

Collect the rinsate as hazardous liquid waste.[8]

After rinsing, deface the original label and dispose of the container according to institutional

guidelines for chemically contaminated glassware or plastic.

4.5 Final Disposal

Store sealed waste containers in the designated SAA.

Arrange for collection by a licensed professional waste disposal company.[7] The

recommended disposal method is incineration in a chemical incinerator equipped with an

afterburner and scrubber.[7]

Ensure all required hazardous waste manifests are completed for transport.[9]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Anlotinib hydrochloride.
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Anlotinib Hydrochloride Disposal Workflow
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Empty Vials
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5. Dispose of Rinsed Vial
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7. Arrange for Pickup by
Licensed Disposal Service

(Incineration)
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Caption: Workflow for the safe segregation and disposal of Anlotinib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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